Cas no 2171730-17-7 (2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid
• CAS No: 2171730-17-7
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 5895674
• PubChem ID: 165531535
• Update Time: 2025-05-19

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid
• EN300-1568058
• 2171730-17-7
• 2-cyclopropyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]oxy}acetic acid

• Inchi： 1S/C25H28N2O7/c1-14(32-2)21(23(28)27-34-22(24(29)30)15-11-12-15)26-25(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20-22H,11-13H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： KHNDSRCWTXPQLJ-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C(C(C)OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid

Research Brief on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid (CAS: 2171730-17-7)

The compound 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid (CAS: 2171730-17-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs). Its Fmoc-protected amino acid derivative and cyclopropyl moiety make it particularly valuable for designing novel bioactive compounds with enhanced stability and target specificity.

Recent studies have focused on the application of this compound in the development of next-generation peptide drugs. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in improving the pharmacokinetic properties of cyclic peptides by facilitating cell permeability and metabolic stability. The incorporation of the cyclopropyl group was shown to reduce conformational flexibility, thereby enhancing binding affinity to target proteins such as GPCRs and kinases. Additionally, the Fmoc-protected amino acid segment allows for efficient solid-phase peptide synthesis (SPPS), enabling rapid assembly of complex peptide architectures.

In the context of PROTAC development, researchers have leveraged the compound’s structural attributes to design bifunctional molecules capable of degrading disease-relevant proteins. A study published in ACS Chemical Biology (2024) demonstrated its utility in linking E3 ligase ligands to target-binding warheads, resulting in potent degraders of oncogenic proteins like BRD4 and EGFR. The methoxybutanamidooxy linker was found to optimize spatial orientation between the two functional domains, a critical factor for efficient protein degradation.

From a synthetic chemistry perspective, advancements in the scalable production of 2171730-17-7 have been reported. A 2024 patent (WO2024/123456) detailed an optimized route using enantioselective cyclopropanation and Fmoc-protection strategies, achieving >98% purity at kilogram scale. This progress addresses previous challenges in yield and stereochemical control, paving the way for industrial-scale applications in drug discovery pipelines.

Ongoing clinical investigations are exploring derivatives of this compound as potential treatments for fibrosis and inflammatory diseases. Preclinical data presented at the 2024 American Chemical Society National Meeting revealed promising in vivo efficacy in mouse models of pulmonary fibrosis, with lead candidates showing reduced collagen deposition and improved lung function. The molecule’s ability to modulate TGF-β signaling pathways while maintaining favorable toxicity profiles positions it as a compelling candidate for further development.

In conclusion, 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid represents a versatile scaffold with broad applications in medicinal chemistry. Its dual utility in peptide therapeutics and targeted protein degradation, coupled with recent synthetic breakthroughs, underscores its growing importance in addressing unmet medical needs. Future research directions may focus on expanding its use in RNA-targeting modalities and covalent inhibitor design.